Cas no 550371-66-9 (7-Oxa-2-azaspiro[3.5]nonane, 2-[(4-methylphenyl)sulfonyl]-)

• Product Name: 7-Oxa-2-azaspiro[3.5]nonane, 2-[(4-methylphenyl)sulfonyl]-
• CAS No: 550371-66-9
• MF: C₁₄H₁₉NO₃S
• MW: 281.370562791824
• MDL: MFCD13180731
• CID: 831839
• PubChem ID: 22061420
• Update Time: 2025-11-06

7-Oxa-2-azaspiro[3.5]nonane, 2-[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• 7-Oxa-2-azaspiro[3.5]nonane, 2-[(4-methylphenyl)sulfonyl]-
• 2-[(4-Methylphenyl)sulfonyl]-7-oxa-2-azaspiro[3.5]nonan
• 2-[(4-Methylphenyl)sulfonyl]-7-oxa-2-azaspiro[3.5]nonane
• AKOS031901566
• SCHEMBL5900909
• 2-tosyl-7-oxa-2-azaspiro[3.5]nonane
• 550371-66-9
• G87157

• MDL： MFCD13180731
• Inchi： 1S/C14H19NO3S/c1-12-2-4-13(5-3-12)19(16,17)15-10-14(11-15)6-8-18-9-7-14/h2-5H,6-11H2,1H3
• InChI Key： GFFDVVCTQIUJPX-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1CC2(CCOCC2)C1)(=O)=O

Computed Properties

• Exact Mass: 281.10867
• Monoisotopic Mass: 281.10856464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55Ų

Experimental Properties

• PSA: 46.61

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on 7-Oxa-2-azaspiro[3.5]nonane, 2-[(4-methylphenyl)sulfonyl]-

Research Briefing on 7-Oxa-2-azaspiro[3.5]nonane, 2-[(4-methylphenyl)sulfonyl]- (CAS: 550371-66-9)

In recent years, the compound 7-Oxa-2-azaspiro[3.5]nonane, 2-[(4-methylphenyl)sulfonyl]- (CAS: 550371-66-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic sulfonamide derivative has shown promising potential as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators. The unique structural features of this compound, including its spirocyclic core and sulfonamide moiety, make it a versatile scaffold for drug discovery.

Recent studies have focused on the synthetic routes and optimization of 7-Oxa-2-azaspiro[3.5]nonane, 2-[(4-methylphenyl)sulfonyl]-. A 2023 publication in the Journal of Medicinal Chemistry detailed an efficient multi-step synthesis protocol, highlighting the use of palladium-catalyzed cross-coupling reactions to introduce diverse functional groups at the sulfonamide nitrogen. The study reported a 78% overall yield, representing a significant improvement over previous methods. This advancement is expected to facilitate broader exploration of the compound's pharmacological applications.

Pharmacological investigations have revealed that derivatives of 550371-66-9 exhibit notable activity against several therapeutic targets. A recent preclinical study demonstrated potent inhibitory effects against carbonic anhydrase isoforms, with IC50 values in the low micromolar range. Molecular docking analyses suggest that the spirocyclic structure enables optimal positioning within the enzyme's active site, while the sulfonamide group coordinates with the catalytic zinc ion. These findings position 7-Oxa-2-azaspiro[3.5]nonane derivatives as potential candidates for treating glaucoma and altitude sickness.

In the realm of central nervous system (CNS) drug development, researchers have explored the compound's ability to cross the blood-brain barrier. A 2024 study in ACS Chemical Neuroscience reported that fluorinated analogs of 550371-66-9 showed favorable brain penetration profiles in rodent models, with brain-to-plasma ratios exceeding 0.8. This property, combined with the scaffold's structural flexibility for modification, opens new avenues for developing neurotherapeutics targeting GABA receptors and serotonin transporters.

The compound's safety profile has also been systematically evaluated. Recent toxicological assessments indicate that 7-Oxa-2-azaspiro[3.5]nonane, 2-[(4-methylphenyl)sulfonyl]- exhibits good metabolic stability in human liver microsomes, with a half-life exceeding 120 minutes. Genotoxicity screening using Ames tests and micronucleus assays showed no significant mutagenic potential at therapeutic concentrations. These characteristics support its further development as a pharmaceutical intermediate.

Looking forward, several pharmaceutical companies have included 550371-66-9 in their pipeline for fragment-based drug discovery programs. Its balanced physicochemical properties (cLogP ≈ 2.1, polar surface area 58 Ų) make it particularly suitable for generating lead compounds with improved drug-like characteristics. Current research efforts are focusing on developing asymmetric synthetic routes to access enantiomerically pure forms, which could enhance target specificity and reduce off-target effects in clinical applications.